Cas no 149104-92-7 ((4-Bromo-3-methylphenyl)methanamine)

(4-Bromo-3-methylphenyl)methanamine structure
149104-92-7 structure
Product Name:(4-Bromo-3-methylphenyl)methanamine
CAS No:149104-92-7
MF:C8H10BrN
MW:200.075701236725
MDL:MFCD11045193
CID:821446
PubChem ID:21756143
Update Time:2024-11-02

(4-Bromo-3-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-Bromo-3-methylphenyl)methanamine
    • 4-Bromo-3-methylbenzylamine
    • 4-BroMo-3-MethylbenzylaMine HCl
    • BenzeneMethanaMine, 4-broMo-3-Methyl-
    • DTXSID70617725
    • 1-(4-Bromo-3-methylphenyl)methanamine
    • EN300-251795
    • AKOS014514295
    • BS-21504
    • CS-0022318
    • SCHEMBL967725
    • FT-0759849
    • 4-bromo-3-methyl-Benzenemethanamine
    • 4 -Bromo-3-methylbenzenemethanamine
    • MFCD06213254
    • SB33759
    • N12558
    • 4-Bromo-3-methyl-benzylamine
    • NUWRMNDFKGVDBT-UHFFFAOYSA-N
    • 149104-92-7
    • DB-063788
    • MDL: MFCD11045193
    • Inchi: 1S/C8H10BrN/c1-6-4-7(5-10)2-3-8(6)9/h2-4H,5,10H2,1H3
    • InChI Key: NUWRMNDFKGVDBT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(CN)=CC=1C

Computed Properties

  • Exact Mass: 199.00000
  • Monoisotopic Mass: 198.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 2.91650

(4-Bromo-3-methylphenyl)methanamine Pricemore >>

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